Cas no 2375273-52-0 (imino(methyl)(1-methyl-1H-1,2,3-triazol-5-yl)-lambda6-sulfanone)

imino(methyl)(1-methyl-1H-1,2,3-triazol-5-yl)-lambda6-sulfanone structure
2375273-52-0 structure
Product Name:imino(methyl)(1-methyl-1H-1,2,3-triazol-5-yl)-lambda6-sulfanone
CAS No:2375273-52-0
MF:C4H8N4OS
MW:160.197518348694
MDL:MFCD32198259
CID:4786937
PubChem ID:145874702
Update Time:2025-07-15

imino(methyl)(1-methyl-1H-1,2,3-triazol-5-yl)-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

    • Imino-methyl-(3-methyltriazol-4-yl)-oxo-lambda6-sulfane
    • imino(methyl)(1-methyl-1H-1,2,3-triazol-5-yl)-lambda6-sulfanone
    • MDL: MFCD32198259
    • Inchi: 1S/C4H8N4OS/c1-8-4(3-6-7-8)10(2,5)9/h3,5H,1-2H3
    • InChI Key: FAUYLPDIDUKBDB-UHFFFAOYSA-N
    • SMILES: S(C)(C1=CN=NN1C)(=N)=O

Computed Properties

  • Exact Mass: 160.04188206 g/mol
  • Monoisotopic Mass: 160.04188206 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 80
  • Molecular Weight: 160.20

imino(methyl)(1-methyl-1H-1,2,3-triazol-5-yl)-lambda6-sulfanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6744013-100mg
imino(methyl)(1-methyl-1H-1,2,3-triazol-5-yl)-lambda6-sulfanone
2375273-52-0 95.0%
100mg
$188.0 2022-02-28
Enamine
EN300-6744013-250mg
imino(methyl)(1-methyl-1H-1,2,3-triazol-5-yl)-lambda6-sulfanone
2375273-52-0 95.0%
250mg
$270.0 2022-02-28
Enamine
EN300-6744013-500mg
imino(methyl)(1-methyl-1H-1,2,3-triazol-5-yl)-lambda6-sulfanone
2375273-52-0 95.0%
500mg
$468.0 2022-02-28
Enamine
EN300-6744013-1000mg
imino(methyl)(1-methyl-1H-1,2,3-triazol-5-yl)-lambda6-sulfanone
2375273-52-0 95.0%
1g
$599.0 2022-02-28
Enamine
EN300-6744013-2500mg
imino(methyl)(1-methyl-1H-1,2,3-triazol-5-yl)-lambda6-sulfanone
2375273-52-0 95.0%
2500mg
$1173.0 2022-02-28
Enamine
EN300-6744013-5000mg
imino(methyl)(1-methyl-1H-1,2,3-triazol-5-yl)-lambda6-sulfanone
2375273-52-0 95.0%
5g
$1737.0 2022-02-28
Enamine
EN300-6744013-10000mg
imino(methyl)(1-methyl-1H-1,2,3-triazol-5-yl)-lambda6-sulfanone
2375273-52-0 95.0%
10g
$2577.0 2022-02-28
Enamine
EN300-6744013-0.05g
imino(methyl)(1-methyl-1H-1,2,3-triazol-5-yl)-lambda6-sulfanone
2375273-52-0 95.0%
0.05g
$174.0 2025-03-13
Enamine
EN300-6744013-0.1g
imino(methyl)(1-methyl-1H-1,2,3-triazol-5-yl)-lambda6-sulfanone
2375273-52-0 95.0%
0.1g
$257.0 2025-03-13
Enamine
EN300-6744013-0.25g
imino(methyl)(1-methyl-1H-1,2,3-triazol-5-yl)-lambda6-sulfanone
2375273-52-0 95.0%
0.25g
$367.0 2025-03-13

Additional information on imino(methyl)(1-methyl-1H-1,2,3-triazol-5-yl)-lambda6-sulfanone

Introduction to Imino(methyl)(1-methyl-1H-1,2,3-triazol-5-yl)-lambda6-sulfanone (CAS No. 2375273-52-0)

The compound Imino(methyl)(1-methyl-1H-1,2,3-triazol-5-yl)-lambda6-sulfanone, identified by its CAS number 2375273-52-0, represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry and bioorganic synthesis. This sulfanone derivative features a unique structural motif that combines an imino group with a substituted triazole ring, linked via a methyl bridge to a lambda6-sulfanone core. Such structural complexity often underpins remarkable biological activity, making this compound a subject of intense interest for researchers exploring novel therapeutic agents.

The lambda6-sulfanone moiety is particularly noteworthy, as sulfanones have long been recognized for their broad spectrum of biological activities. These include antimicrobial, anti-inflammatory, and anticancer properties, largely attributed to their ability to interact with critical biological targets such as enzymes and receptors. The presence of the imino(methyl) group in this compound introduces additional functional handles that can be exploited for further derivatization, enabling the design of molecules with tailored properties. This feature is particularly valuable in medicinal chemistry, where subtle modifications can significantly alter pharmacokinetic and pharmacodynamic profiles.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of understanding the three-dimensional structure of such compounds to predict their interactions with biological targets. The 1-methyl-1H-1,2,3-triazol-5-yl substituent adds another layer of complexity, as triazoles are known to exhibit diverse biological functions ranging from antifungal to antiviral activities. The methyl group at the 1-position of the triazole ring may influence electronic properties and steric hindrance, thereby modulating binding affinity and selectivity.

In the context of drug discovery, the synthesis of this compound exemplifies the growing trend toward rational drug design. By combining known pharmacophores such as sulfanones and triazoles, chemists can generate novel scaffolds with enhanced biological activity. The imino(methyl) linkage serves as a versatile connector, allowing for the introduction of additional functional groups that can optimize solubility, permeability, and metabolic stability—key factors in drug development.

One particularly exciting area of research involves exploring the antimicrobial potential of this sulfanone derivative. Sulfanones have shown promise against resistant bacterial strains due to their ability to disrupt essential metabolic pathways. The 1-methyl-1H-1,2,3-triazol-5-yl moiety may enhance these effects by improving cell membrane permeability or interfering with bacterial quorum sensing systems. Preliminary studies suggest that derivatives of this class exhibit significant activity against Gram-positive bacteria while maintaining low toxicity toward human cells.

The structural features of Imino(methyl)(1-methyl-1H-1,2,3-triazol-5-yl)-lambda6-sulfanone also make it an attractive candidate for further exploration in materials science applications. Sulfanones are known for their ability to form stable coordination complexes with metal ions, which has implications for catalysis and sensing technologies. The presence of both nitrogen-rich heterocycles and sulfur atoms provides multiple coordination sites for metal binding, potentially leading to innovative catalytic systems or highly selective sensors.

From a synthetic chemistry perspective, this compound offers an excellent platform for studying transition-metal-catalyzed reactions. The imino(methyl) group can participate in various coupling reactions such as Sonogashira or Buchwald-Hartwig couplings, enabling the introduction of aryl or alkynyl groups for further functionalization. Similarly, the triazole ring can undergo nucleophilic substitution reactions at its 4-position or undergo cycloaddition reactions with alkynes or dienes under appropriate conditions.

The growing interest in sulfanone derivatives has been further fueled by their potential applications in photodynamic therapy (PDT). Sulfanones can act as photosensitizers when excited by light sources such as lasers or LEDs. The electron-rich nature of these molecules allows them to generate reactive oxygen species upon irradiation, which can selectively target cancer cells while minimizing damage to healthy tissues. The unique structure of this compound may enhance its PDT efficacy by improving light absorption properties or extending its tissue penetration depth.

In conclusion,Imino(methyl)(1-methyl-1H-1,2,3-triazol-5-yl)-lambda6-sulfanone (CAS No. 2375273-52-0) represents a structurally complex yet promising molecule with diverse applications across pharmaceuticals and materials science. Its combination of sulfanone and triazole moieties provides multiple opportunities for functionalization and interaction with biological targets, making it an invaluable asset in modern drug discovery efforts. As research continues into its properties, further insights into its potential applications are expected to emerge, solidifying its position as a key player in next-generation therapeutics and advanced materials.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent